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Compound of Interest

Compound Name: Risperidone mesylate

Cat. No.: B1679388 Get Quote

For Immediate Implementation by Laboratory Personnel

The proper disposal of risperidone mesylate is a critical component of laboratory safety and

environmental responsibility. Adherence to established protocols is essential to mitigate risks to

personnel and prevent environmental contamination. This document provides a

comprehensive, step-by-step guide for the safe handling and disposal of risperidone
mesylate, tailored for researchers, scientists, and drug development professionals.

Hazard Profile and Regulatory Overview
Risperidone mesylate is classified as harmful if swallowed and very toxic to aquatic life with

long-lasting effects[1]. Improper disposal can lead to the contamination of water systems and

harm to wildlife[2]. In the United States, the Environmental Protection Agency (EPA) regulates

the disposal of pharmaceutical waste under the Resource Conservation and Recovery Act

(RCRA)[2][3][4]. It is the responsibility of the waste generator to determine if a chemical waste

is hazardous[5]. Given its aquatic toxicity, risperidone mesylate should be managed as a

hazardous waste to ensure compliance and environmental protection.

Quantitative Data Summary
While specific quantitative disposal limits for risperidone mesylate are not readily available,

the following table summarizes key hazard and regulatory information.
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Parameter Value/Classification Source

Acute Oral Toxicity
Category 4 (Harmful if

swallowed)
[1]

Acute Aquatic Toxicity
Category 1 (Very toxic to

aquatic life)
[1]

Chronic Aquatic Toxicity

Category 1 (Very toxic to

aquatic life with long lasting

effects)

[1]

Regulatory Framework
Resource Conservation and

Recovery Act (RCRA)
[3][4]

Primary Disposal Method
Approved hazardous waste

disposal plant
[1][6]

Drain Disposal Prohibited [1][7]

Trash Disposal
Prohibited for laboratory

settings
[8]

Experimental Protocols: Step-by-Step Disposal
Procedures
The following protocols provide detailed methodologies for the disposal of risperidone
mesylate in various forms within a laboratory setting.

Protocol 1: Disposal of Unused or Expired Risperidone
Mesylate (Pure Substance)

Container Preparation:

Obtain a designated hazardous waste container that is sturdy, leak-proof, and chemically

compatible with risperidone mesylate. Plastic containers are often preferred[7].

The container must be clearly labeled as "Hazardous Waste" and include the full chemical

name ("Risperidone Mesylate"), the associated hazards (e.g., "Toxic," "Environmental

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://dcchemicals.com/msds/MSDS_DC22613.html
https://dcchemicals.com/msds/MSDS_DC22613.html
https://dcchemicals.com/msds/MSDS_DC22613.html
https://www.stericycle.com/en-us/resource-center/blog/pharmaceutical-waste-medication-disposal
https://www.danielshealth.com/knowledge-center/pharmaceutical-waste-regulations-policy-and-procedure
https://dcchemicals.com/msds/MSDS_DC22613.html
https://www.fishersci.com/store/msds?partNumber=AC459390050&productDescription=RISPERIDONE%2C+99%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://dcchemicals.com/msds/MSDS_DC22613.html
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b1679388?utm_src=pdf-body
https://www.benchchem.com/product/b1679388?utm_src=pdf-body
https://www.benchchem.com/product/b1679388?utm_src=pdf-body
https://www.benchchem.com/product/b1679388?utm_src=pdf-body
https://www.benchchem.com/product/b1679388?utm_src=pdf-body
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/product/b1679388?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard"), and the date accumulation started[7][8].

Waste Accumulation:

Carefully transfer the unused or expired risperidone mesylate into the designated

hazardous waste container.

Avoid creating dust or aerosols. Handle the material in a well-ventilated area or under a

chemical fume hood[1][6].

Ensure the container is kept securely closed except when adding waste[8][9].

Storage:

Store the hazardous waste container in a designated Satellite Accumulation Area (SAA) at

or near the point of generation[7][9].

The SAA must be inspected weekly for leaks[9].

Do not store incompatible wastes together[8][10]. Risperidone mesylate is incompatible

with strong acids/alkalis and strong oxidizing/reducing agents[1].

Disposal:

Once the container is full or has been in accumulation for up to 12 months, arrange for

pickup through your institution's Environmental Health and Safety (EHS) department[7]

[11].

Do not attempt to dispose of the chemical waste through regular trash or by pouring it

down the drain[7][8].

Protocol 2: Disposal of Contaminated Labware and
Personal Protective Equipment (PPE)

Segregation:

Segregate disposable labware (e.g., pipette tips, weighing boats) and PPE (e.g., gloves,

bench paper) that are grossly contaminated with risperidone mesylate from regular
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laboratory trash.

Containment:

Place all contaminated solid waste into a designated hazardous waste bag or container

that is clearly labeled with the chemical name and associated hazards.

Disposal:

Manage the container as hazardous waste and arrange for pickup through your

institution's EHS department.

Protocol 3: Disposal of Empty Risperidone Mesylate
Containers

Decontamination:

For containers that held pure risperidone mesylate, they must be triple-rinsed to be

considered non-hazardous[10][11].

Use a suitable solvent (e.g., water, if soluble, or another appropriate solvent) for rinsing.

Crucially, the first rinsate must be collected and disposed of as hazardous waste[8]. For

highly toxic chemicals, the first three rinses must be collected as hazardous waste[8].

Given the high aquatic toxicity of risperidone mesylate, collecting the first three rinses is

a best practice.

Container Disposal:

After triple-rinsing and allowing the container to air dry, obliterate or remove the original

label[10].

Dispose of the rinsed, decontaminated container according to your institution's guidelines

for non-hazardous laboratory glassware or plastic.

Visualizing the Disposal Workflow
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The following diagrams illustrate the decision-making process and logical flow for the proper

disposal of risperidone mesylate.

Start: Have Risperidone
Mesylate Waste
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Unused/Expired Solid or
Contaminated Labware/PPE

  Solid Waste  Empty Container

  Empty Container  

Collect in Labeled
Hazardous Waste Container

Store in Satellite
Accumulation Area (SAA)

Request EHS Pickup
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per Institutional Policy
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Click to download full resolution via product page

Caption: Decision workflow for risperidone mesylate waste disposal.
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Waste Container

• At or near point of generation
• Labeled and sealed containers

• Segregate incompatibles
• Weekly inspections

Container Full
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Click to download full resolution via product page

Caption: Key aspects of Satellite Accumulation Area (SAA) management.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Risperidone mesylate|666179-96-0|MSDS [dcchemicals.com]

2. sdmedwaste.com [sdmedwaste.com]

3. Managing Pharmaceutical Waste | Stericycle [stericycle.com]

4. danielshealth.com [danielshealth.com]

5. sandiegocounty.gov [sandiegocounty.gov]

6. fishersci.com [fishersci.com]

7. ehrs.upenn.edu [ehrs.upenn.edu]

8. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

9. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

10. Hazardous Waste Disposal Guide: Research Safety - Northwestern University
[researchsafety.northwestern.edu]

11. Chemical Waste Management Reference Guide | Environmental Health and Safety
[ehs.osu.edu]

To cite this document: BenchChem. [Safeguarding Research: Proper Disposal Procedures
for Risperidone Mesylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679388#risperidone-mesylate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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